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Compound of Interest

Compound Name: Abacavir-d4

Cat. No.: B563923 Get Quote

This technical guide provides essential information on Abacavir-d4, a deuterated analog of the

antiretroviral drug Abacavir. It is intended for researchers, scientists, and drug development

professionals utilizing Abacavir-d4 as an internal standard in pharmacokinetic studies and

other analytical applications.

Physicochemical Properties of Abacavir-d4
Abacavir-d4 is a stable isotope-labeled version of Abacavir, primarily used to enhance the

accuracy of mass spectrometry and liquid chromatography analyses.[1] The incorporation of

four deuterium atoms allows for its use as an internal standard for the precise quantification of

Abacavir in biological matrices.[1][2]
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Property Value References

Chemical Name

((1S, 4R)-4-(2-amino-6-

((cyclopropyl-2, 2, 3, 3-

d4)amino)-9H-purin-9-

yl)cyclopent-2-en-1-

yl)methanol

[1]

Synonyms

(1S,4R)-4-[2-Amino-6-

(cyclopropylamino-d4)-9H-

purin-9-yl]-2-cyclopentene-1-

methanol, ABC-d4

[3]

CAS Number
1260619-56-4 and 1217731-

56-0
[1][3]

Molecular Formula C₁₄H₁₄D₄N₆O [3]

Molecular Weight 290.36 g/mol [3]

Note on CAS Numbers: Two distinct CAS numbers, 1260619-56-4 and 1217731-56-0, are

assigned to Abacavir-d4. Researchers should be aware of both when sourcing this compound,

as they appear to be used interchangeably by different suppliers for the same deuterated

analog where the four hydrogens on the cyclopropyl ring are replaced by deuterium.

Experimental Protocol: Quantification of Abacavir in
Human Plasma using LC-MS/MS
The following is a representative protocol for the quantification of Abacavir in human plasma

using Abacavir-d4 as an internal standard. This method is based on common practices in

bioanalytical laboratories.

1. Preparation of Stock and Working Solutions:

Abacavir Stock Solution (1 mg/mL): Accurately weigh and dissolve Abacavir in methanol.

Abacavir-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

Abacavir-d4 in methanol.
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Working Solutions: Prepare serial dilutions of the Abacavir stock solution in a mixture of

water and methanol (1:1 v/v) to create calibration standards. Prepare a working solution of

Abacavir-d4 by diluting the stock solution in the same solvent system.

2. Sample Preparation (Liquid-Liquid Extraction):

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add a specific volume of the Abacavir-d4 internal standard working solution.

Add a suitable organic extraction solvent (e.g., a mixture of ethyl acetate and

dichloromethane).

Vortex the mixture for approximately 30 seconds to ensure thorough mixing.

Centrifuge the samples to separate the organic and aqueous layers.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately

40°C.[4]

Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.[4]

3. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 50 mm x 4.6 mm, 5 µm particle size) is

commonly used.[4][5]

Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer (e.g.,

5mM formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile) is typical.

[5][6]

Flow Rate: A flow rate of 0.2 mL/min is a common starting point.[6]
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Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Detection: Monitor the precursor-to-product ion transitions for both Abacavir and Abacavir-
d4 using Multiple Reaction Monitoring (MRM). A common transition for Abacavir is m/z 287.3

→ 191.2.[6]

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Abacavir to Abacavir-d4
against the concentration of the calibration standards.

Determine the concentration of Abacavir in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Workflow and Pathway Diagrams
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Caption: Workflow for Abacavir quantification in plasma.
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This guide provides a foundational understanding of the properties and analytical applications

of Abacavir-d4. Researchers should validate all methods in their own laboratory settings to

ensure accuracy and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. veeprho.com [veeprho.com]

2. Abacavir-d4 | 1217731-56-0 | SYB73156 | Biosynth [biosynth.com]

3. scbt.com [scbt.com]

4. asianpubs.org [asianpubs.org]

5. asianpubs.org [asianpubs.org]

6. Determination of abacavir, tenofovir, darunavir, and raltegravir in human plasma and saliva
using liquid chromatography coupled with tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Abacavir-d4 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563923#cas-number-and-molecular-weight-of-
abacavir-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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